Cas no 1501618-04-7 (EIF2α activator 2)

• Product Name: EIF2α activator 2
• CAS No: 1501618-04-7
• Molecular Formula: C₂₁H₂₀F₆N₂O₂
• Molecular Weight: 446.38612651825
• CID: 5629214
• PubChem ID: 72793091

EIF2α activator 2 Properties

Names and Identifiers

• Urea, N-[trans-4-[4-(trifluoromethyl)phenoxy]cyclohexyl]-N'-[3-(trifluoromethyl)phenyl]-
• EIF2α activator 2
• 1501618-04-7
• CHEMBL4759210
• MFRDVPYKJUYMDN-RZDIXWSQSA-N
• CHEMBL3098149
• EIF2alpha activator 2
• SCHEMBL16570313
• DA-73050
• EIF2
• 1-[4-[4-(trifluoromethyl)phenoxy]cyclohexyl]-3-[3-(trifluoromethyl)phenyl]urea
• A activator 2
• 1-[3-(Trifluoromethyl)phenyl]-3-[4beta-[4-(trifluoromethyl)phenoxy]cyclohexane-1alpha-yl]urea
• HY-147832
• SCHEMBL18195169
• MFRDVPYKJUYMDN-UHFFFAOYSA-N

• InChIKey： MFRDVPYKJUYMDN-RZDIXWSQSA-N
• Inchi： 1S/C21H20F6N2O2/c22-20(23,24)13-4-8-17(9-5-13)31-18-10-6-15(7-11-18)28-19(30)29-16-3-1-2-14(12-16)21(25,26)27/h1-5,8-9,12,15,18H,6-7,10-11H2,(H2,28,29,30)/t15-,18-
• SMILES： N([C@@H]1CC[C@@H](OC2=CC=C(C(F)(F)F)C=C2)CC1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 446.14289686g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 446.14289686g/mol
• Heavy Atom Count: 31
• Complexity: 581
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Boiling Point: 465.4±45.0 °C(Predicted)
• pka: 13.18±0.40(Predicted)
• Density: 1.36±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas